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Abstract
Arachidyl sulfate sodium salt, also known as sodium eicosyl sulfate, is a long-chain anionic

surfactant. While its applications in drug delivery formulations as a permeation enhancer and in

materials science for creating specialized surfaces are emerging, comprehensive data on its

biological activity and specific discovery remain limited. This technical guide synthesizes the

available information on arachidyl sulfate sodium salt, including its chemical properties, a

generalized synthesis protocol, and its use in studying interfacial phenomena. This document

also discusses the broader context of long-chain alkyl sulfates' biological effects to provide a

framework for future research and development.

Introduction and Background
Arachidyl sulfate sodium salt (CAS No. 13177-49-6) is the sodium salt of the sulfuric acid

monoester of arachidyl alcohol (1-eicosanol). As a C20 alkyl sulfate, it possesses strong

amphiphilic properties, making it an effective surfactant. While the specific historical details of

its discovery and initial synthesis are not well-documented in publicly available literature, its

existence as a research chemical and its inclusion in various patent applications suggest its

utility in specialized chemical and pharmaceutical applications.

Long-chain alkyl sulfates, as a class, are known for their ability to reduce surface tension and

form micelles in aqueous solutions. These properties are leveraged in a variety of applications,
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including as detergents, emulsifiers, and foaming agents. In the context of drug development,

such surfactants are explored for their potential to enhance the solubility and permeability of

therapeutic agents.

Chemical and Physical Properties
The physicochemical properties of arachidyl sulfate sodium salt are fundamental to its function

as a surfactant.

Property Value

Chemical Name Sodium eicosyl sulfate

Synonyms Arachidyl sulfate sodium salt

CAS Number 13177-49-6

Molecular Formula C₂₀H₄₁NaO₄S

Molecular Weight 400.59 g/mol

Appearance White to off-white powder

Solubility Soluble in water

Amphiphilic Nature
Possesses a long hydrophobic C20 alkyl chain

and a hydrophilic sulfate head group.

Synthesis of Arachidyl Sulfate Sodium Salt
A detailed, specific protocol for the synthesis of arachidyl sulfate sodium salt is not readily

available in peer-reviewed literature. However, a general and widely used method for the

synthesis of long-chain alkyl sulfates involves a two-step process: sulfation of the

corresponding alcohol followed by neutralization.

Generalized Experimental Protocol
Step 1: Sulfation of Arachidyl Alcohol

The sulfation of arachidyl alcohol (1-eicosanol) can be achieved using a variety of sulfating

agents. Common reagents include sulfur trioxide (SO₃), chlorosulfonic acid (ClSO₃H), or a
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sulfur trioxide-amine complex (e.g., SO₃·pyridine or SO₃·trimethylamine) to moderate the

reactivity.

Reaction: CH₃(CH₂)₁₉OH + SO₃ → CH₃(CH₂)₁₉OSO₃H

Procedure Outline:

Arachidyl alcohol is dissolved in a suitable inert solvent (e.g., dichloromethane,

chloroform, or dioxane).

The solution is cooled in an ice bath to control the exothermic reaction.

The sulfating agent is added dropwise to the cooled solution with vigorous stirring.

The reaction mixture is allowed to slowly warm to room temperature and stirred until the

reaction is complete (monitored by techniques like TLC or NMR).

Step 2: Neutralization

The resulting arachidyl sulfuric acid is then neutralized with a sodium base to yield the sodium

salt.

Reaction: CH₃(CH₂)₁₉OSO₃H + NaOH → CH₃(CH₂)₁₉OSO₃Na + H₂O

Procedure Outline:

The reaction mixture from Step 1 is cooled again in an ice bath.

An aqueous solution of sodium hydroxide or sodium carbonate is added slowly until the

pH of the mixture becomes neutral or slightly alkaline.

The product, arachidyl sulfate sodium salt, is then isolated. This may involve precipitation

from the solution, followed by filtration, washing with a cold solvent to remove impurities,

and drying under vacuum.

Synthesis Workflow Diagram
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Caption: Generalized workflow for the synthesis of arachidyl sulfate sodium salt.

Biological Activity and Potential Applications
Specific quantitative data on the biological activity of arachidyl sulfate sodium salt, such as

cytotoxicity (IC50 values) or effects on specific signaling pathways, are not currently available

in the public domain. However, based on the known properties of long-chain anionic

surfactants, several potential biological effects and applications can be inferred.

General Effects of Long-Chain Anionic Surfactants
Membrane Disruption: A primary mechanism of action for many surfactants is the disruption

of cell membranes. The hydrophobic tail can intercalate into the lipid bilayer, leading to

increased membrane fluidity, pore formation, and eventual cell lysis at higher concentrations.

Protein Denaturation: Surfactants can interact with proteins, disrupting their tertiary and

quaternary structures and leading to denaturation and loss of function.

Permeation Enhancement: In drug delivery, the ability of surfactants to transiently disrupt the

stratum corneum or cell membranes can be harnessed to enhance the penetration of co-

administered drugs. Several patents list sodium eicosyl sulfate as a potential permeation

enhancer in topical and transdermal formulations.
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Inferred Signaling Pathway Perturbation
While no specific signaling pathways have been identified for arachidyl sulfate sodium salt, the

membrane-disrupting properties of surfactants could indirectly affect numerous signaling

cascades that are initiated at the cell membrane.
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Caption: Hypothetical mechanism of indirect signaling pathway modulation by arachidyl sulfate

sodium salt.
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Experimental Protocols for Physicochemical
Characterization
Arachidyl sulfate sodium salt has been used in surface science research to study the behavior

of molecules at interfaces.

Langmuir Film Formation and Surface Pressure-Area
Isotherms
This technique is used to characterize the behavior of amphiphilic molecules at the air-water

interface.

Apparatus: A Langmuir trough equipped with movable barriers and a surface pressure

sensor (e.g., Wilhelmy plate).

Procedure Outline:

The trough is filled with an aqueous subphase.

A solution of arachidyl sulfate sodium salt in a volatile, water-immiscible solvent (e.g., a

chloroform/methanol mixture) is spread dropwise onto the subphase surface.

After allowing the solvent to evaporate, the movable barriers are compressed, reducing

the surface area available to the monolayer.

The surface pressure is recorded as a function of the mean molecular area.

The resulting isotherm provides information about the packing and phase behavior of the

surfactant molecules at the interface.

Experimental Workflow for Langmuir Film Analysis
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Caption: Experimental workflow for analyzing arachidyl sulfate sodium salt using Langmuir

trough.

Conclusion and Future Directions
Arachidyl sulfate sodium salt is a long-chain anionic surfactant with potential applications in

drug formulation and materials science. While its physicochemical properties as a surfactant

are beginning to be explored, a significant gap exists in the understanding of its biological

effects. Future research should focus on:

Detailed Toxicological Studies: In vitro cytotoxicity assays on various cell lines are needed to

determine its IC50 values and establish a safety profile.

Mechanism of Action Studies: Investigations into its specific interactions with cell membranes

and proteins will elucidate its mechanism of action as a permeation enhancer and its

potential for off-target effects.

Signaling Pathway Analysis: Cellular studies are required to determine if it directly or

indirectly modulates specific signaling pathways.

A deeper understanding of the biological properties of arachidyl sulfate sodium salt is crucial for

its safe and effective application in drug development and other biomedical fields.

To cite this document: BenchChem. [Arachidyl Sulfate Sodium Salt: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078444#arachidyl-sulfate-sodium-salt-discovery-and-
background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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